3-(2-aminoethyl)-6-methoxy-1H-indole-2-carboxylic acid

• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 3-(2-aminoethyl)-6-methoxy-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C12H14N2O3/c1-17-7-2-3-8-9(4-5-13)11(12(15)16)14-10(8)6-7/h2-3,6,14H,4-5,13H2,1H3,(H,15,16)
• InChI Key: BMXXBEUPHOWECR-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)C(=C(N2)C(=O)O)CCN
• Canonical SMILES: COC1=CC2=C(C=C1)C(=C(N2)C(=O)[O-])CC[NH3+]

Description

3-(2-aminoethyl)-6-methoxy-1H-indole-2-carboxylic acid, also known as AMCA (or 6-MeO-AMCA), is a chemical compound that belongs to the class of indole-based amino acids. It has been widely studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. In

Mechanism of Action

The exact mechanism of action of 3-(2-aminoethyl)-6-methoxy-1H-indole-2-carboxylic acid is not fully understood, but it is believed to exert its effects through modulation of the serotonergic and dopaminergic systems. By binding to the 5-HT2A receptor, this compound may increase the activity of this receptor and enhance the release of serotonin, which can lead to changes in mood, cognition, and perception. By binding to the dopamine D2 receptor, this compound may modulate the release of dopamine and affect reward, motivation, and movement.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including changes in mood, cognition, and perception. It has also been reported to have effects on locomotor activity, body temperature, and food intake. In addition, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-aminoethyl)-6-methoxy-1H-indole-2-carboxylic acid in lab experiments is its high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the serotonergic system. However, one limitation is that its effects on other receptors, such as the dopamine D2 receptor, may complicate the interpretation of results. In addition, the high cost of synthesis and limited availability of this compound may make it difficult to use in large-scale experiments.

Future Directions

There are several future directions for research on 3-(2-aminoethyl)-6-methoxy-1H-indole-2-carboxylic acid. One direction is to further investigate its mechanism of action and its effects on the serotonergic and dopaminergic systems. Another direction is to explore its potential therapeutic applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, the development of new synthesis methods for this compound may increase its availability and facilitate its use in future research.

Synthesis Methods

The synthesis of 3-(2-aminoethyl)-6-methoxy-1H-indole-2-carboxylic acid involves the reaction of 6-methoxyindole-2-carboxylic acid with ethylenediamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC). The resulting product is purified by column chromatography or recrystallization to obtain pure this compound.

Scientific Research Applications

3-(2-aminoethyl)-6-methoxy-1H-indole-2-carboxylic acid has been studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. It has been shown to have agonistic activity at the 5-HT2A receptor, a subtype of serotonin receptor that is involved in the regulation of mood, cognition, and perception. This compound has also been reported to have affinity for the dopamine D2 receptor, which is involved in the regulation of reward, motivation, and movement.